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Compound Name: t-Boc-Aminooxy-PEG12-Boc

Cat. No.: B15620607 Get Quote

The Aminooxy Group: A Linchpin for Selective
Protein Labeling
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the intricate world of proteomics and drug development, the ability to selectively modify

proteins is paramount. This guide delves into the core of a powerful bioconjugation technique:

the use of the aminooxy group for selective protein labeling. This method, centered around the

formation of a stable oxime bond, offers a robust and versatile tool for a myriad of applications,

from fundamental biological studies to the construction of sophisticated therapeutic agents like

antibody-drug conjugates (ADCs).

The Chemistry of Selectivity: Oxime Ligation
At the heart of this technology lies the oxime ligation, a chemoselective reaction between an

aminooxy group (-ONH₂) and a carbonyl group (an aldehyde or a ketone).[1][2] This reaction is

classified as bioorthogonal, meaning it proceeds efficiently in a biological environment without

interfering with or being interfered by the vast array of other functional groups present in

proteins and other biomolecules.[3][4]

The primary product of this ligation is a stable oxime bond.[5][6] The reaction is typically carried

out in aqueous media under mild pH conditions, generally between pH 4 and 7.[1][4] The
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efficiency and rate of oxime ligation can be significantly enhanced by the use of catalysts, with

aniline and its derivatives being the most common.[1][2][7]
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Probe (e.g., Drug, Dye)
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(pH 4-7)
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catalyzes
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Preparation

Reaction

Purification & Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

